Cas no 81732-70-9 (1-({(2R,4R)-2-[bis(2-chloroethyl)amino]-2-oxido-1,3,2-oxazaphosphinan-4-yl}oxy)urea)

• Product name: 1-({(2R,4R)-2-[bis(2-chloroethyl)amino]-2-oxido-1,3,2-oxazaphosphinan-4-yl}oxy)urea
• CAS No: 81732-70-9
• MF: C₈H₁₇N₄O₄PCl₂
• MW: 335.12478
• CID: 1805670
• PubChem ID: 9577251

1-({(2R,4R)-2-[bis(2-chloroethyl)amino]-2-oxido-1,3,2-oxazaphosphinan-4-yl}oxy)urea Chemical and Physical Properties

Names and Identifiers

• 1-({(2R,4R)-2-[bis(2-chloroethyl)amino]-2-oxido-1,3,2-oxazaphosphinan-4-yl}oxy)urea
• LogP
• Urea, ((2-(bis(2-chloroethyl)amino)tetrahydro-2-oxido-2H-1,3,2-oxazaphosphorin-4-yl)oxy)-, cis-
• 81732-70-9
• 4-Ureidooxycyclophosphamide (cis)-
• Urea, ((2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)oxy)-, P-oxide, cis-

• Inchi： InChI=1S/C8H17Cl2N4O4P/c9-2-4-14(5-3-10)19(16)13-7(1-6-17-19)18-12-8(11)15/h7H,1-6H2,(H,13,16)(H3,11,12,15)/t7-,19-/m1/s1
• InChI Key： IUYPEYOWZKXXQL-QOLSBQFWSA-N
• SMILES： C1COP(=O)(NC1ONC(=O)N)N(CCCl)CCCl

Computed Properties

• Exact Mass: 334.0364474g/mol
• Monoisotopic Mass: 334.0364474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: -0.3